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Compound of Interest

Compound Name:
5-Chlorothiophene-2-

carbohydrazide

Cat. No.: B1349901 Get Quote

Essential Safety and Handling Guide for 5-
Chlorothiophene-2-carbohydrazide
This guide provides crucial safety and logistical information for the handling and disposal of 5-
Chlorothiophene-2-carbohydrazide, tailored for researchers, scientists, and drug

development professionals. Adherence to these protocols is vital for ensuring a safe laboratory

environment.

Chemical Identifier:

Name: 5-Chlorothiophene-2-carbohydrazide

Synonyms: 5-Chlorothiophene-2-carboxylic acid hydrazide

CAS Number: 351983-31-8

Hazard Identification and GHS Classification
5-Chlorothiophene-2-carbohydrazide is a hazardous substance that requires careful

handling. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

identifies the following hazards[1][2]:

Acute Toxicity, Oral (Category 4): Harmful if swallowed[1][2].
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Skin Irritation (Category 2): Causes skin irritation[1][2].

Serious Eye Irritation (Category 2): Causes serious eye irritation[1][2].

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation[1][2].

Signal Word: Warning[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 5-Chlorothiophene-
2-carbohydrazide to minimize exposure.

Body Part Required PPE Material/Standard Specification

Hands
Chemical-resistant

gloves

Nitrile or Neoprene

rubber

Inspect gloves for

integrity before each

use. Dispose of

contaminated gloves

properly.

Eyes/Face

Safety glasses with

side shields or

Goggles

ANSI Z87.1-compliant

A face shield may be

required for splash

hazards[3].

Body
Flame-resistant lab

coat
100% cotton-based

A chemical-resistant

apron should be worn

over the lab coat[3].

Respiratory
N95 respirator or

higher
NIOSH-approved

Use a full-face

respirator with

appropriate cartridges

for high

concentrations or

when engineering

controls are

insufficient[4].
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Operational Plan: Safe Handling and Storage
Engineering Controls:

Ventilation: All work with 5-Chlorothiophene-2-carbohydrazide must be conducted in a

properly functioning chemical fume hood to control airborne levels[2].

Safety Equipment: A safety shower and eyewash station must be readily accessible in the

immediate work area[2][5].

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Designate a

specific area within the fume hood for the procedure.

Weighing and Transfer: Conduct all weighing and transfers of the solid material within the

chemical fume hood to prevent inhalation of dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water[2][6]. Decontaminate all work surfaces.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area[6][7].

Keep away from incompatible materials such as strong oxidizing agents[6].

Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention[2][8].

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing[2][5][8]. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do so. Seek immediate

medical attention[2][5][8].

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention[2][8].

Spill Response:

Evacuate the area and prevent entry.

Wear appropriate PPE, including respiratory protection.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a suitable, closed container for disposal[7].

For large spills, contact your institution's environmental health and safety department.

Do not let the product enter drains[2][8].

Disposal Plan
Dispose of 5-Chlorothiophene-2-carbohydrazide and any contaminated materials in

accordance with all applicable federal, state, and local regulations. Contact a licensed

professional waste disposal service to dispose of this material.
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Hierarchy of Controls
The following diagram illustrates the hierarchy of controls for safely handling 5-
Chlorothiophene-2-carbohydrazide, from most to least effective.

Hierarchy of Controls for Handling 5-Chlorothiophene-2-carbohydrazide

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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